Cas no 12068-03-0 (sodium tosylate)
Sodium tosylate (NaTs), the sodium salt of p-toluenesulfonic acid, is a white crystalline powder with the molecular formula C₇H₇NaO₃S. It is highly soluble in water and polar organic solvents, making it a versatile reagent in organic synthesis. Sodium tosylate is commonly employed as a phase-transfer catalyst, particularly in nucleophilic substitution and alkylation reactions, due to its non-nucleophilic nature and stability under various conditions. Its hygroscopic properties and mild basicity also make it useful in buffer formulations and as a tosylating agent. The compound exhibits consistent purity and reactivity, ensuring reliable performance in industrial and laboratory applications.
sodium tosylate structure
Product Name:sodium tosylate
CAS No:12068-03-0
MF:C7H7NaO3S
MW:194.183451890945
CID:48765
PubChem ID:3720192
Update Time:2025-10-15
sodium tosylate Chemical and Physical Properties
Names and Identifiers
-
- Sodium toluenesulphonate
- SODIUM P-TOLUENESULFONATE
- Sodiumtoluenesulfonate
- cyclophilsts70
- eltesolst34
- eltesolst90
- NAXONATE 4ST
- NAXONATE ST
- pilotsts32
- SODIUM 4-TOLUENESULFONATE
- TOSIC ACID SODIUM SALT
- 对甲苯磺酸钠
- Sodium 4-methylbenzenesulfonate
- Sodium tosylate
- Toluenesulfonic acid sodium salt
- CS-W004048
- Sodium p-methylbenzenesulfonate
- 4-Methylbenzenesulfonic acid sodium salt
- sodium 4-methylbenzene-1-sulfonate
- P-Toluenesulfonic acid sodium salt hydrate
- Tosylate, sodium
- Sodium toluene-4-sulphonate
- Sodium methylbenzenesulfonate
- AI3-50010
- HY-W004048
- DB-344077
- Tox21_301380
- NSC 203318
- ELTESOL ST90
- Sodium paratoluene sulphonate
- sodium p-toluene sulfonate
- para-Toluenesulfonic acid, sodium salt
- EC 211-522-5
- EINECS 235-088-1
- AKOS002948026
- AS-81730
- DTXCID407736
- P20546
- TOLUENESULFONIC ACID, SODIUM SALT
- AKOS000119798
- CAS-657-84-1
- sodium;4-methylbenzenesulfonate
- DTXSID9042415
- Chromo-tris(pyridine-2-carboxylic acid)
- Benzenesulfonic acid, methyl-, sodium salt (1:1)
- Pilot STS 32
- MFCD00064388
- sodium paratoluenesulfonate
- NS00078397
- sodium 4-toluenesulphonate
- ELTESOL ST 40
- 4-METHYLPHENYL SODIUM SULFONATE
- Benzenesulfonic acid, methyl-, sodium salt
- NaOTs
- 4-Toluenesulfonic acid sodium salt
- sodium toluene sulfonate
- Methylbenzenesulfonic acid, sodium salt
- sodium p-toluenesulphonate
- T0271
- SCHEMBL57154
- P-TOLUENESULFONIC ACID SODIUM SALT [MI]
- Benzenesulfonic acid, 4-methyl-, sodium salt
- 2V179P6Q43
- Eltesol ST 90
- Eltesol ST 34
- SODIUM P-TOLYL SULFONATE
- HSDB 5738
- Q16585175
- sodium p-toluene sulphonate
- 657-84-1
- p-Toluenesulfonic acid, sodium salt
- NSC-203318
- sodium para-toluenesulfonate
- 12068-03-0
- J-803018
- p-Toluenesulfonic acid sodium salt
- SODIUM P-TOLYL SULFONATE [HSDB]
- NCGC00255749-01
- Naxonate hydrotrope
- CHEMBL3186382
- Sodium p-tolylsulfonate
- EINECS 211-522-5
- EN300-16832
- ar-Toluenesulfonic acid, sodium salt
- UNII-2V179P6Q43
- Sodium toluenesulfonate
- Sodium toluene-p-sulphonate
- Cyclophil STS 70
- Benzenesulfonic acid, 4-methyl-, sodium salt (1:1)
- sodium tosylate
-
- Inchi： 1S/C7H8O3S.Na/c1-6-2-4-7(5-3-6)11(8,9)10;/h2-5H,1H3,(H,8,9,10);/q;+1/p-1
- InChI Key： KVCGISUBCHHTDD-UHFFFAOYSA-M
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[Na+]
Computed Properties
- Exact Mass: 194.00100
- Monoisotopic Mass: 194.00135954g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 65.6Ų
Experimental Properties
- PSA: 65.58000
- LogP: 1.97990
sodium tosylate Customs Data
- HS CODE：2904100000
- Customs Data：
China Customs Code:
2904100000Overview:
2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
sodium tosylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01WV8U-1g |
Sodium toluene sulfonate |
12068-03-0 | 96% | 1g |
$11.00 | 2025-02-12 | |
| Aaron | AR01WV8U-10g |
Sodium toluene sulfonate |
12068-03-0 | 96% | 10g |
$15.00 | 2025-02-12 | |
| 1PlusChem | 1P01WV0I-1g |
Sodium toluene sulfonate |
12068-03-0 | 1g |
$26.00 | 2023-12-26 | ||
| 1PlusChem | 1P01WV0I-10g |
Sodium toluene sulfonate |
12068-03-0 | 10g |
$29.00 | 2023-12-26 |
sodium tosylate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:12068-03-0)SODIUM P-TOLUENESULFONATE
Order Number:sfd16854
Stock Status:in Stock
Quantity:200KG
Purity:99%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
(CAS:12068-03-0)
Order Number:SDF231;SFD235
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
sodium tosylate Related Literature
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Y. Gorbanev,C. C. W. Verlackt,S. Tinck,E. Tuenter,K. Foubert,P. Cos,A. Bogaerts Phys. Chem. Chem. Phys. 2018 20 2797
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2. A coumarin-based fluorescent probe for biological thiols and its application for living cell imagingLingliang Long,Liping Zhou,Lin Wang,Suci Meng,Aihua Gong,Fengyi Du,Chi Zhang Org. Biomol. Chem. 2013 11 8214
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Christopher B. Smith,Mark A. Buntine,Stephen F. Lincoln,Kevin P. Wainwright Dalton Trans. 2003 3028
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Marine Soulié,Céline Frongia,Valérie Lobjois,Suzanne Fery-Forgues RSC Adv. 2015 5 1181
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Wataru Fujita CrystEngComm 2015 17 9193
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